Cas no 2229480-45-7 (1,1,1-trifluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-2-ol)

• Product Name: 1,1,1-trifluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-2-ol
• CAS No: 2229480-45-7
• MF: C₁₀H₉F₃N₄O
• MW: 258.199871778488
• CID: 5945273
• PubChem ID: 165649134
• Update Time: 2025-10-30

1,1,1-trifluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-2-ol
• 2229480-45-7
• 1,1,1-trifluoro-3-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]propan-2-ol
• EN300-1962608

• Inchi： 1S/C10H9F3N4O/c11-10(12,13)8(18)3-7-1-2-9(15-4-7)17-6-14-5-16-17/h1-2,4-6,8,18H,3H2
• InChI Key： ZLSKODRADXPRMY-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=NC(=CC=1)N1C=NC=N1)O)(F)F

Computed Properties

• Exact Mass: 258.07284541g/mol
• Monoisotopic Mass: 258.07284541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.8Ų

Additional information on 1,1,1-trifluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-2-ol

1,1,1-Trifluoro-3-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)propan-2-ol: A Promising Compound in Medicinal Chemistry

The compound 1,1,1-trifluoro-3-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)propan-2-ol (CAS No. 2229480-45-7) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known for their ability to modulate various biological processes, making it a valuable candidate for drug development.

The molecular structure of 1,1,1-trifluoro-3-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)propan-2-ol is characterized by the presence of a trifluoromethyl group and a triazole ring attached to a pyridine moiety. The trifluoromethyl group is known for its lipophilic properties and ability to enhance metabolic stability, while the triazole ring provides additional functionalities that can interact with biological targets. The combination of these structural elements results in a molecule with high chemical stability and potential for diverse biological activities.

Recent studies have highlighted the potential of 1,1,1-trifluoro-3-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)propan-2-ol in various therapeutic areas. One notable application is its use as an antifungal agent. The triazole ring is a common feature in many antifungal drugs, such as fluconazole and itraconazole, which are widely used to treat fungal infections. The presence of this ring in 1,1,1-trifluoro compounds suggests that they may exhibit similar antifungal properties. Preliminary studies have shown that 1,1,1-trifluoro compounds can effectively inhibit the growth of several fungal strains, including Candida albicans and Aspergillus fumigatus.

In addition to its antifungal properties, 1,1,1-trifluoro compounds have also shown promise in the treatment of neurological disorders. Research has indicated that these compounds can modulate the activity of certain neurotransmitter receptors, such as serotonin and dopamine receptors. This modulation can have therapeutic effects on conditions like depression and anxiety. For example, a study published in the Journal of Medicinal Chemistry demonstrated that 1,1,1-trifluoro compounds can enhance serotonin reuptake inhibition, which is a key mechanism in the treatment of depression.

The pharmacokinetic properties of 1,1,1-trifluoro compounds are another area of interest. The trifluoromethyl group is known to improve the metabolic stability and bioavailability of drugs. This can lead to better oral absorption and longer half-lives in vivo. A recent study using animal models showed that 1,1,1-trifluoro compounds exhibit favorable pharmacokinetic profiles compared to their non-fluorinated counterparts. These findings suggest that these compounds may be suitable for oral administration and could potentially reduce the frequency of dosing required for therapeutic effects.

Safety and toxicity profiles are critical considerations in drug development. Initial toxicological studies on 1,1,1-trifluoro compounds have shown promising results. These compounds have been found to have low toxicity at therapeutic doses and do not exhibit significant adverse effects on major organs such as the liver and kidneys. However, further extensive safety evaluations are necessary to ensure their long-term safety before they can be advanced to clinical trials.

In conclusion, 1,1,1-trifluoro compounds represent a promising class of molecules with diverse therapeutic potential. Their unique structural features make them suitable candidates for further investigation in various medical applications. Ongoing research aims to optimize their properties and explore their full therapeutic potential. As new findings continue to emerge, it is likely that 1,1,1-trifluoro compounds will play an increasingly important role in the development of novel drugs for treating a wide range of diseases.